1-(2-fluorophenyl)-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)methanesulfonamide

• IUPAC Name: 1-(2-fluorophenyl)-N-(2-oxo-1-propyl-3,4-dihydroquinolin-6-yl)methanesulfonamide
• InChI: InChI=1S/C19H21FN2O3S/c1-2-11-22-18-9-8-16(12-14(18)7-10-19(22)23)21-26(24,25)13-15-5-3-4-6-17(15)20/h3-6,8-9,12,21H,2,7,10-11,13H2,1H3
• InChI Key: OTOVSQFLOHOPQB-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)CCC2=C1C=CC(=C2)NS(=O)(=O)CC3=CC=CC=C3F
• Molecular Formula: C19H21FN2O3S
• Molecular Weight: 376.4 g/mol

Description

1-(2-fluorophenyl)-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)methanesulfonamide is a useful research compound. Its molecular formula is C19H21FN2O3S and its molecular weight is 376.45. The purity is usually 95%.
BenchChem offers high-quality 1-(2-fluorophenyl)-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)methanesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(2-fluorophenyl)-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)methanesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Organic Chemistry and Synthesis

Acceleration of Reaction Rates

Research on methanesulfonyl derivatives, such as methanesulfonyl fluoride, has shown their role in accelerating reaction rates, particularly in the context of enzyme inhibition and chemical synthesis (Kitz & Wilson, 1963)[https://consensus.app/papers/acceleration-rate-reaction-methanesulfonyl-kitz/f5ebdcdc6e6a57c48ee51d87a7b5d43e/?utm_source=chatgpt]. This aspect can be relevant for synthesizing compounds with similar functional groups or studying enzyme kinetics.

Antitubercular Activity

Compounds structurally related to the one , specifically those involving fluoroquinoline derivatives, have been explored for their antitubercular properties. For instance, derivatives of 6-fluoro-2-methyl-1,2,3,4-tetrahydroquinoline have been studied for their structure and antitubercular properties, suggesting potential pharmacological applications (Ukrainets, Sidorenko, Gorokhova, Shishkin, & Turov, 2006)[https://consensus.app/papers/4hydroxy2quinolones-nramides-ukrainets/fed81164eb655a8b842708f395f3f451/?utm_source=chatgpt].

Pharmacology

Renal Vasodilation Activity

A study on 4-(3,4-Dihydroxyphenyl)-1,2,3,4-tetrahydroisoquinoline derivatives, including compounds with methanesulfonamido groups, found potent renal vasodilator activities. This highlights the potential of such compounds in developing treatments for renal conditions (Anan et al., 1996)[https://consensus.app/papers/434dihydroxyphenyl1234tetrahydroisoquinoline-anan/68a6ca3145455dce9b051ec0067b8a71/?utm_source=chatgpt].

Material Science

Photophysical Properties

Research on molecules with "isolated" phenyl rings, such as bis(2,4,5-trimethylphenyl)methane, has explored their photophysical properties, showing significant emissions in the visible light spectrum. This suggests applications in materials science, particularly in developing new fluorescent materials (Zhang et al., 2017)[https://consensus.app/papers/molecules-isolated-phenyl-rings-emit-visible-light-zhang/2e06f88e68da57dabf333e86bd5a85a4/?utm_source=chatgpt].